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Compound of Interest

Compound Name: Oxolan-3-yl methanesulfonate

Cat. No.: B186733 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is a cornerstone of laboratory safety and

operational excellence. This guide provides essential, step-by-step procedures for the safe

disposal of Oxolan-3-yl methanesulfonate, ensuring the protection of personnel and the

environment.

Oxolan-3-yl methanesulfonate, a sulfonate ester, requires careful management as a

hazardous waste material. While a specific Safety Data Sheet (SDS) for this compound is not

readily available, data from structurally similar compounds, such as Oxolan-3-

ylmethanesulfonamide and other sulfonate esters, provide critical safety information. Primary

hazards associated with this class of chemicals include acute toxicity if swallowed, skin and

eye irritation, and respiratory irritation.[1] Furthermore, the "oxolan" component of the name

indicates it is a derivative of tetrahydrofuran (THF), a flammable liquid that can form explosive

peroxides over time.[2][3][4]

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is imperative to handle Oxolan-3-yl
methanesulfonate in a well-ventilated area, preferably within a chemical fume hood.[5]

Appropriate personal protective equipment (PPE) is mandatory.

Required Personal Protective Equipment:

Gloves: Nitrile gloves should be worn to prevent skin contact.[6]
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Eye Protection: Safety glasses or goggles are essential to protect against splashes.[6]

Lab Coat: A laboratory coat must be worn to protect clothing and skin.[6]

Quantitative Data Summary
The following table summarizes the key hazard classifications for a closely related compound,

Oxolan-3-ylmethanesulfonamide, which can be used as a conservative proxy for assessing the

risks of Oxolan-3-yl methanesulfonate.

Hazard
Classification

GHS Code Description Source

Acute Toxicity, Oral H302 Harmful if swallowed [1]

Skin

Corrosion/Irritation
H315 Causes skin irritation [1][5]

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation
[1][5]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[1][5]

Step-by-Step Disposal Procedure
The disposal of Oxolan-3-yl methanesulfonate must be conducted in accordance with

institutional and local regulations for hazardous waste.[7][8] Under no circumstances should

this chemical be disposed of down the drain or in regular trash.[3][7]

For Small Quantities (<50 mL):

Absorb: In a chemical fume hood, carefully absorb the liquid onto an inert absorbent material

such as vermiculite, perlite, or cat litter.[6]

Package: Place the absorbent material into a designated, leak-proof, and properly labeled

hazardous waste container.[7]
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Label: The container must be clearly labeled with "Hazardous Waste," the chemical name

("Oxolan-3-yl methanesulfonate"), and the associated hazards (e.g., "Toxic," "Irritant,"

"Flammable").[7]

Store: Store the sealed container in a designated hazardous waste accumulation area, away

from incompatible materials such as strong oxidizing agents, acids, and bases.[3]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste contractor for disposal.[3][7][8]

For Larger Quantities (>50 mL):

Contain: Do not attempt to dispose of large quantities directly. Ensure the chemical is in a

sealed, properly labeled container.

Segregate: Store the container in a designated hazardous waste storage area, ensuring it is

segregated from incompatible chemicals.[8]

Professional Disposal: Arrange for collection by a licensed hazardous waste disposal

service.[6][7] Provide them with all available safety information.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Oxolan-3-yl methanesulfonate.
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Caption: Decision workflow for the disposal of Oxolan-3-yl methanesulfonate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b186733?utm_src=pdf-body-img
https://www.benchchem.com/product/b186733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratories can ensure the safe and responsible

management of Oxolan-3-yl methanesulfonate waste, fostering a culture of safety and

environmental stewardship. Always consult your institution's specific safety protocols and

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b186733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

